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Compound of Interest

Compound Name: Z-Tyr(Bzl)-OH

Cat. No.: B554295 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of Z-Tyr(Bzl)-OH (Nα-Cbz-O-benzyl-L-

tyrosine), including personal protective equipment (PPE) guidelines, operational procedures,

and disposal plans.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling Z-
Tyr(Bzl)-OH. The following table summarizes the recommended PPE.
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Body Part Recommended PPE Specifications

Eyes Splash goggles

Must be worn at all times to

protect against dust particles

and splashes.

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

suitable.

Respiratory
Dust respirator or NIOSH-

approved respirator

Use in well-ventilated areas. A

self-contained breathing

apparatus may be necessary

for large spills or in poorly

ventilated spaces to avoid

inhalation.[1]

Body Full suit or lab coat

A full suit is recommended for

extensive handling. A lab coat

is the minimum requirement for

small-scale laboratory work.

Feet Closed-toe shoes and boots

Boots are recommended,

especially when handling

larger quantities or in case of

spills.

Hazard Identification and Safety Information
While Z-Tyr(Bzl)-OH is not classified as a hazardous substance under EU regulations, it is

crucial to handle it with care as it may be harmful if inhaled, ingested, or absorbed through the

skin, and can cause eye and skin irritation.[1]
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Hazard Type Description

Inhalation May cause respiratory tract irritation.[1]

Ingestion May be harmful if swallowed.[1]

Skin Contact May cause skin irritation.[1]

Eye Contact May cause eye irritation.[1]

Standard Operating Procedure for Handling Z-
Tyr(Bzl)-OH
The following workflow outlines the procedural steps for the safe handling of Z-Tyr(Bzl)-OH
from receipt to disposal.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Proper Ventilation
(Fume Hood)

Gather All Necessary
Materials

Weigh Z-Tyr(Bzl)-OH

Transfer to Reaction Vessel

Decontaminate Glassware
and Surfaces

Dispose of Waste in
Accordance with Regulations

Doff PPE

Click to download full resolution via product page

Safe Handling Workflow for Z-Tyr(Bzl)-OH.
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Experimental Protocol: Weighing and Transferring
Z-Tyr(Bzl)-OH
This protocol details the steps for safely weighing and transferring solid Z-Tyr(Bzl)-OH in a

laboratory setting.

1. Preparation:

Ensure a chemical fume hood is operational.

Don the appropriate PPE as specified in the table above.

Clean the work surface within the fume hood.

Place a calibrated analytical balance inside the fume hood.

Have the necessary glassware (e.g., weigh boat, reaction flask) and utensils (e.g., spatula)

ready.

2. Weighing:

Tare the weigh boat on the analytical balance.

Carefully use a clean spatula to transfer the desired amount of Z-Tyr(Bzl)-OH from its

storage container to the weigh boat. Avoid generating dust.

Record the exact weight.

3. Transfer:

Carefully transfer the weighed Z-Tyr(Bzl)-OH from the weigh boat into the reaction vessel.

If any solid adheres to the weigh boat, a small amount of the reaction solvent can be used to

rinse the remaining solid into the vessel.

4. Post-Handling:

Securely close the storage container of Z-Tyr(Bzl)-OH.
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Clean the spatula and any other utensils used.

Wipe down the work surface and the balance with an appropriate solvent to remove any

residual powder.

Spill and Disposal Plan
Spill Management:

In the event of a spill, follow these procedures:

Spill Size Procedure

Small Spill

Use appropriate tools to carefully scoop the

spilled material into a designated waste disposal

container.[1]

Large Spill

Use a shovel to place the spilled material into a

convenient waste disposal container.[1] Avoid

breathing in the dust by wearing a dust

respirator or a self-contained breathing

apparatus.[1]

Waste Disposal:

All waste containing Z-Tyr(Bzl)-OH must be disposed of in accordance with federal, state, and

local environmental control regulations.[1] Collect waste material in a clearly labeled, sealed

container.

Storage and Stability
Proper storage is essential to maintain the integrity of Z-Tyr(Bzl)-OH.
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Condition Recommendation

Temperature
Store in a cool, dry, and well-ventilated place.

Do not store above 5°C (41°F).[1]

Container Keep the container tightly closed.[1]

Incompatibilities
Keep away from heat, sources of ignition, and

strong oxidizing agents.[1]

Stability
The product is stable under recommended

storage conditions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. peptide.com [peptide.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Z-Tyr(Bzl)-
OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554295#personal-protective-equipment-for-handling-
z-tyr-bzl-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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